Cas no 10307-28-5 (1-Octanesulfonic acid,methyl ester)

• Product Name: 1-Octanesulfonic acid,methyl ester
• CAS No: 10307-28-5
• MF: C₉H₂₀O₃S
• MW: 208.318302154541
• CID: 151787
• PubChem ID: 165858
• Update Time: 2025-04-19

1-Octanesulfonic acid,methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Octanesulfonic acid,methyl ester
• methyl octane-1-sulfonate
• methyl octanesulfonate
• DTXSID00145627
• 10307-28-5
• SCHEMBL7864757
• 1-Octanesulfonic acid, methyl ester
• Octane sulfonic acid methyl ester

• Inchi： 1S/C9H20O3S/c1-3-4-5-6-7-8-9-13(10,11)12-2/h3-9H2,1-2H3
• InChI Key： LNPONCGOKNIEJA-UHFFFAOYSA-N
• SMILES： S(CCCCCCCC)(=O)(=O)OC

Computed Properties

• Exact Mass: 208.1134
• Monoisotopic Mass: 208.113
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.018
• Boiling Point: 309.8°Cat760mmHg
• Flash Point: 141.2°C
• Refractive Index: 1.443
• PSA: 43.37